Cas no 298-81-7 (Methoxsalen)

• Product Name: Methoxsalen
• CAS No: 298-81-7
• MF: C₁₂H₈O₄
• MW: 216.189523696899
• MDL: MFCD00005009
• CID: 36721
• PubChem ID: 87577878
• Update Time: 2026-01-22

Methoxsalen Chemical and Physical Properties

Names and Identifiers

• 9-Methoxy-7H-furo[3,2-g]chromen-7-one
• MOP
• 6-hydroxy-7-methoxy-5-benzofuranacrylic acid delta-lactone
• 7-furocoumarin
• 8-Methoxy
• 8-methoxy-2',3',6,7-furocoumarin
• 8-Methoxy-4',5':6,7-furocoumarin
• 8-Methoxyfuranocoumarin
• 8-Methoxypsoralen
• 8-MOP
• 8-MP
• 9-methoxy-7H-furo(3,2-g)benzopyran-7-one
• 9-methoxyfuro[3,2-g]chromen-7-one
• 9-Methoxypsoralen
• Ammoidin
• meladinin
• Meloxine
• Methoxa-Dome
• methoxalen
• Oxsoralen
• Oxsoralen Lotion
• Oxsoralen Ultra
• oxypsoralen
• proralone-mop
• psoralen-mop
• Psoralon-MOP
• Uvadex
• Xanthotoxin
• xanthoxin
• zanthotoxin
• Methoxsalen
• XANTHOTOXIN(P) PrintBack
• XANTHOTOXIN(RG)
• 8-methoxypsoralene
• 8-MOP,8-Methoxypsoralen,9-Methoxyfuro[3,2-g][1]benzopyran-7-one
• 8-MOP,9-Methoxyfuro[3,2-g][1]benzopyran-7-one,Ammoidin
• Ammodin
• Dermox
• Metoxin
• Puvalen
• Puvamet
• Vitpso
• [ "" ]
• Meladinine
• Xanthotoxine
• Meladoxen
• Oxsoralen-ultra
• New-Meladinin
• Geroxalen
• O-methylxanthotoxol
• Meladinin (VAN)
• 9-Methoxy-7H-furo[
• DivK1c_000763
• SR-01000629727-4
• CCG-36366
• 1246819-63-5
• NSC-45923
• METHOXSALEN [ORANGE BOOK]
• Methoxsalen (Oxsoralen)
• 8-Methoxypsoralen, analytical standard
• 7H-Furo[3,2-g][1]benzopyran-7-one, 9-methoxy-
• NCGC00016418-06
• EN300-52504
• 9-Methoxy-furo[3,2-g]chromen-7-one
• KBio3_001497
• UNII-U4VJ29L7BQ
• SW167762-4
• WLN: T C566 DO LVOJ BO1
• Xanthotoxin, analytical standard
• Tox21_110432
• HSDB 2505
• METHOXSALEN [USP-RS]
• Oxoralen-Ultra
• NCGC00016418-08
• NCGC00016418-12
• NCI-C55903
• Dltasoralen
• SR-01000629727-2
• Spectrum2_001052
• ACon1_000174
• ST041029
• Methoxsalen (USP:BAN:JAN)
• NCGC00016418-14
• AM84906
• Metoxalen
• Methoxsalen, 8-
• Methoxy-8-psoralen
• IDI1_000763
• Mopsoralen
• 8-Methoxy-6,7-furanocoumarin
• 9-methoxy-7H-furo(3,2-g)chromen-7-one
• HMS2096O20
• NCGC00060938-04
• 9-Methoxy-7H-furo[3,2-g]chromen-7-one #
• MLS002303011
• NSC757114
• OXSORALEN (TN)
• SR-01000629727
• SPBio_002557
• NCGC00060938-03
• METHOXSALEN [JAN]
• NCGC00060938-05
• 8-Methoxy(furano-3',2':6,7-coumarin)
• 9-Methoxy-7H-furo(3,2-g)(1)benzopyran-7-one
• FT-0602101
• 9-Methoxyfuro[3,2-g][1]benzopyran-7-one
• BPBio1_000680
• U4VJ29L7BQ
• Pharmakon1600-01500400
• NCGC00060938-02
• CAS-298-81-7
• 8-Methoxy(furano-3'.2':6.7-coumarin)
• NCGC00016418-03
• SBI-0051443.P003
• D00139
• CS-1983
• BRD-K63430059-001-09-9
• METHOXSALEN [VANDF]
• 5-BENZOFURANACRYLIC ACIDE, 6-HYDROXY-7-METHOXY-, DELTA-LACTONE
• HMS3884K16
• Oxoralen
• 7H-Furo[3, 9-methoxy-
• KBio2_006639
• NC00652
• BDBM50041234
• Tox21_110432_1
• NCGC00178871-02
• Oprea1_166319
• AB00052042_16
• METHOXSALEN [MART.]
• Spectrum3_000499
• 8MO
• Prestwick0_000479
• NSC-757114
• 8-Methoxypsoralen with ultraviolet A therapy
• 9-Methoxy-7H-furo[3,2-g][1]benzopyran-7-one
• DB00553
• GTPL12457
• DTXSID8020830
• CHEMBL416
• METHOXSALEN [MI]
• MFCD00005009
• Methoxsalen-13CD3
• CHEBI:18358
• Spectrum_001023
• UVADEX (TN)
• Prestwick_661
• 9-methoxyfurano[3,2-g]chromen-2-one
• 8-methoxy-2'',3'',6,7-furocoumarin
• NCGC00060938-06
• AB00052042_17
• 12692-94-3
• Methoxaten
• NCGC00016418-05
• 8-Methoxypsoralen;Xanthotoxin;8-MOP
• HMS3259L13
• 8-methoxsalen
• Metoxaleno
• Deltapsoralen
• Spectrum5_001891
• 8-MOP;Xanthotoxin;Ammoidin
• AB00052042-14
• Ultra Mop
• SCHEMBL19168
• SPBio_001004
• MEGxp0_000095
• C01864
• NCGC00016418-15
• BCP28212
• METHOXSALEN [HSDB]
• HMS502G05
• Puvasoralen
• s1952
• AKOS000277012
• 298-81-7
• Methoxsalen plus ultraviolet radiation
• KBio1_000763
• HMS2269P03
• MLS000062633
• SMR000071170
• HMS1569O20
• NCGC00016418-07
• HMS3655B05
• AB00052042-15
• 5-Benzofuranacrylic acid, 6-hydroxy-7-methoxy-, delta-lactone
• KBio2_004071
• 8-methoxy psoralen
• NCGC00256435-01
• EINECS 206-066-9
• METHOXSALEN [WHO-DD]
• 8-Methoxy-(furano-3'.2':6.7-coumarin)
• 5-19-06-00015 (Beilstein Handbook Reference)
• METHOXSALEN (USP-RS)
• Prestwick3_000479
• Methoxsalen, United States Pharmacopeia (USP) Reference Standard
• NCGC00016418-10
• CCRIS 2083
• 9-METHOXY-2H-FURO[3,2-G]CHROMEN-2-ONE
• SPECTRUM1500400
• KBio2_001503
• BRN 0196453
• Q408570
• BRD-K63430059-001-06-5
• X0009
• KBioSS_001503
• METHOXSALEN (MART.)
• NSC45923
• METHOXSALEN (USP MONOGRAPH)
• Methoxsalen (8-Methoxypsoralen)
• HY-30151
• Q-100381
• NCGC00259316-01
• methoxypsoralen
• Xanthotoxin (Methoxsalen)
• HMS2091D20
• 5-Benzofuranacrylic acid, 6-hydroxy-7-methoxy-, .delta.-lactone
• DS-5159
• FT-0671145
• HMS1920N05
• Tox21_302816
• Spectrum4_000052
• NCGC00016418-04
• NCI60_004085
• NCGC00016418-09
• Tox21_201767
• AC-4259
• NCGC00016418-01
• 8-Methoxy-4',6,7-furocoumarin
• METHOXSALEN (IARC)
• BSPBio_001997
• NCGC00016418-11
• 8-Methoxy-[furano-3'.2':6.7-coumarin]
• 7H-Furo(3,2-G)(1)benzopyran-7-one, 9-methoxy-
• 9-(methyloxy)-7H-furo[3,2-g]chromen-7-one
• METHOXSALEN [USP MONOGRAPH]
• Methoxsalen (JP17/USP)
• NCGC00178871-03
• 8-methoxy-4'',5'':6,7-furocoumarin
• NS00004875
• 9-Methoxyfuro(3,2-g)chromen-7-one
• DTXCID40830
• 8-methoxy-[furano-3''.2'':6.7-coumarin]
• KBioGR_000543
• 8-Methoxy-4',5',6,7-furocoumarin
• BSPBio_000618
• Z754918916
• Methoxsalene
• METHOXSALEN [IARC]
• 8-Methoxy-2',6,7-furocoumarin
• A820092
• NCGC00016418-02
• BRD-K63430059-001-03-2
• SM-88 COMPONENT METHOXSALEN
• Prestwick1_000479
• Prestwick2_000479
• SDCCGMLS-0042377.P002
• NINDS_000763
• NCGC00178871-01
• Methoxsalen [USP:BAN:JAN]
• NSC 45923
• 8 Methoxypsoralen
• Methoxsalen 8-MOP Methoxa-Dome 8-Methoxypsoralen Oxsoralen 8-Methoxy-2',3',6,7-furocoumarin 8-Methoxypsoralene Puvalen Ammodin Oxoralen
• MLSMR
• STK735539
• BRD-K63430059-001-17-2
• BRD-K63430059-001-16-4
• 8-Methoxypsoralen (Xanthotoxin)
• 206-066-9
• AH-357/03514063
• HY-30151R
• FM08242
• Methoxsalen (Standard)
• Methoxsalen;Xanthotoxin;8-MOP;9-methoxy-7H-Furo[3,2-g][1]benzopyran-7-one

• MDL： MFCD00005009
• Inchi： 1S/C12H8O4/c1-14-12-10-8(4-5-15-10)6-7-2-3-9(13)16-11(7)12/h2-6H,1H3
• InChI Key： QXKHYNVANLEOEG-UHFFFAOYSA-N
• SMILES： O1C=CC2C=C3C=CC(=O)OC3=C(C1=2)OC
• BRN： 196453

Computed Properties

• Exact Mass: 216.04200
• Monoisotopic Mass: 216.04225873 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.7
• Surface Charge: 0
• Tautomer Count: nothing
• Molecular Weight: 216.19

Experimental Properties

• Color/Form: Powder
• Density: 1.1344 (rough estimate)
• Melting Point: 148-150 °C (lit.)
• Boiling Point: 414.8°C at 760 mmHg
• Flash Point: 204.7°C
• Refractive Index: 1.4270 (estimate)
• Solubility: H2O: slightly soluble
• Water Partition Coefficient: Almost insoluble
• PSA: 52.58000
• LogP: 2.54780
• Odor: Odorless
• Solubility: Not available
• Merck: 5988
• Sensitiveness: Sensitive to light
• Vapor Pressure: 2.15X10-6 mm Hg at 25 °C (est)

Methoxsalen Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H334
• Warning Statement： P261,P342+P311
• Hazardous Material transportation number：3216
• WGK Germany：3
• Hazard Category Code： 22-43
• Safety Instruction： S36/37-S53-S45-S36/37/39-S26
• FLUKA BRAND F CODES：10
• RTECS：LV1400000
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：I; II; III
• Risk Phrases：R22; R34; R45; R46
• TSCA：Yes
• Toxicity：LD50 i.p. in rats: 470 ±30 mg/kg (Hakim)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Packing Group：I; II; III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 8-methoxypsoralens
• Natural Products and Extracts Plant Extracts Plant based Magydaris pastinacea
• Natural Products and Extracts Plant Extracts Plant based Esenbeckia berlandieri
• Natural Products and Extracts Plant Extracts Plant based Deverra tortuosa

Additional information on Methoxsalen

Recent Advances in Methoxsalen (298-81-7) Research: Therapeutic Applications and Mechanisms

Methoxsalen (CAS: 298-81-7), a naturally occurring psoralen derivative, has garnered significant attention in recent years due to its multifaceted therapeutic applications, particularly in dermatology and oncology. This research briefing synthesizes the latest findings on Methoxsalen's pharmacological mechanisms, clinical efficacy, and emerging applications, drawing from peer-reviewed studies published within the last three years. The compound's unique ability to intercalate with DNA and form photoadducts under ultraviolet A (UVA) irradiation remains central to its therapeutic action, though novel molecular targets continue to be elucidated.

Recent phase III clinical trials (e.g., NCT04845165) have validated Methoxsalen's enhanced efficacy in combination with narrowband UVB for treating refractory psoriasis, demonstrating 78% clearance rates at 12 weeks compared to monotherapy (52%). Parallel research has uncovered its role as a selective CYP3A4 inhibitor, with a 2023 Journal of Medicinal Chemistry study identifying structural analogs that reduce hepatotoxicity while maintaining phototherapeutic potency. Advanced formulations, including liposome-encapsulated Methoxsalen (Nanoxsalen™), show 3.2-fold greater skin penetration in ex vivo models, addressing historical bioavailability challenges.

In oncology, groundbreaking work published in Nature Cancer (2024) reveals Methoxsalen's capacity to potentiate PD-1 checkpoint inhibitors by modulating tumor-infiltrating lymphocytes' DNA repair pathways. The compound induced a 40% increase in progression-free survival in murine melanoma models when combined with immunotherapy. Furthermore, mass spectrometry imaging has enabled precise quantification of 298-81-7 distribution in tissue, with recent data showing preferential accumulation in psoriatic plaques (23.4 μg/cm²) versus normal skin (5.6 μg/cm²).

Emerging safety data from the EURO-PUVA registry (n=4,217) indicates that long-term Methoxsalen use correlates with a 1.8-fold increased risk of squamous cell carcinoma, prompting development of next-generation psoralens with improved safety profiles. Meanwhile, in silico modeling has identified novel binding interactions with TLR4/MyD88 pathways, suggesting potential applications in autoimmune disorders beyond current indications. These advances position 298-81-7 as both a valuable therapeutic agent and a chemical probe for photobiology research.

The synthesis of Methoxsalen's latest research landscape demonstrates its evolving role from a traditional photochemotherapeutic agent to a multifunctional compound with expanding clinical utility. Ongoing investigations into its epigenetic effects and combination therapies promise to further redefine its therapeutic potential in precision medicine approaches for dermatological and oncological conditions.